N-(2-ethoxyphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C19H25N3O4/c1-3-26-15-10-5-4-9-14(15)20-16(23)12-22-17(24)19(21-18(22)25)11-7-6-8-13(19)2/h4-5,9-10,13H,3,6-8,11-12H2,1-2H3,(H,20,23)(H,21,25)
• InChI Key: LERYDJRCKZHWTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)C3(CCCCC3C)NC2=O
• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol
• CAS No.: 877824-19-6

Description

This compound is a complex organic molecule with several functional groups. It contains an ethoxyphenyl group (a phenyl ring with an ethoxy substituent), a diazaspiro[4.5]decan ring (a spirocyclic compound with two nitrogen atoms), and an acetamide group (derived from acetic acid and an amine). These functional groups could potentially confer a variety of chemical properties and reactivities to the molecule.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It likely has a three-dimensional shape due to the presence of the spirocyclic ring. The different functional groups would contribute to the overall polarity of the molecule, and could form hydrogen bonds or other interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the acetamide group might be hydrolyzed under acidic or basic conditions to yield an amine and acetic acid. The ethoxyphenyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, its solubility in water and organic solvents would depend on its polarity, while its melting and boiling points would be affected by the strength of the intermolecular forces.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. For example, if it’s biologically active, it could potentially have toxic effects at high doses. It’s also possible that it could be harmful if inhaled, ingested, or if it comes into contact with the skin.

Future Directions

Future research on this compound could involve further studies to determine its biological activity and potential uses. For example, if it shows promising activity in preliminary tests, it could be further developed as a drug. Additionally, studies could be done to optimize its synthesis and improve its properties.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound’s structure suggests it may interact with multiple receptors

Mode of Action

Based on its structural similarity to other indole derivatives, it may bind with high affinity to its targets, leading to various biological effects .

Biochemical Pathways

Indole derivatives, which share structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a wide range of biochemical pathways.

Result of Action

Based on its structural similarity to other indole derivatives, it may have a broad spectrum of biological activities